N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide

• IUPAC Name: N'-(4-ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C18H24F3N3O3/c1-2-27-15-5-3-14(4-6-15)23-17(26)16(25)22-11-13-7-9-24(10-8-13)12-18(19,20)21/h3-6,13H,2,7-12H2,1H3,(H,22,25)(H,23,26)
• InChI Key: GTYIQWFDLDOZST-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)CC(F)(F)F
• Molecular Formula: C18H24F3N3O3
• Molecular Weight: 387.4 g/mol
• CAS No.: 2309588-09-6

Description

N-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide, also known as TFE-Pip-Ox, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a unique mechanism of action and exhibits biochemical and physiological effects that make it a promising candidate for further study.

Mechanism of Action

The mechanism of action of N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide involves the modulation of neurotransmitter receptors, particularly the NMDA receptor. This compound has been found to act as a positive allosteric modulator of the NMDA receptor, which enhances the activity of this receptor. This modulation has been found to result in increased synaptic plasticity, which is important for learning and memory.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In addition to its modulation of the NMDA receptor, this compound has been found to increase the release of certain neurotransmitters, including dopamine and acetylcholine. This compound has also been found to have analgesic properties, reducing pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide for lab experiments is its specificity for the NMDA receptor. This compound has been found to have little to no effect on other neurotransmitter receptors, making it a useful tool for studying the role of the NMDA receptor in various physiological processes. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.

Future Directions

There are a number of potential future directions for the study of N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide. One area of interest is the development of new pain medications based on the analgesic properties of this compound. Another potential direction is the study of the role of the NMDA receptor in various neurological and psychiatric disorders, including Alzheimer's disease and schizophrenia. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in scientific research.

Synthesis Methods

The synthesis of N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide involves a multi-step process that begins with the reaction of 4-ethoxyaniline with 2,2,2-trifluoroethylamine to form N-(4-ethoxyphenyl)-2,2,2-trifluoroethylamine. This intermediate is then reacted with piperidine and oxalyl chloride to produce this compound.

Scientific Research Applications

N'-(4-Ethoxyphenyl)-N-[[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methyl]oxamide has been found to have potential applications in scientific research, particularly in the field of neuroscience. This compound has been shown to modulate the activity of certain neurotransmitter receptors, including the NMDA receptor, which is involved in learning and memory. This compound has also been found to have analgesic properties, making it a potential candidate for the development of new pain medications.